3-(benzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C18H17N3O5S/c1-25-15-10-6-5-9-14(15)17-20-21-18(26-17)19-16(22)11-12-27(23,24)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key: JQSPINWSAHBCRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)NC(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

3-(benzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is a derivative of oxadiazole, which is a five-membered heterocyclic ring containing nitrogen and oxygen atoms. The presence of this ring structure in 3-(benzenesulfonyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide makes it a promising candidate for various biological activities.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds with benzenesulfonamide derivatives have been investigated for their potential in photodynamic therapy (PDT), a treatment that uses photosensitizing agents alongside light to kill cancer cells. The study by Pişkin, Canpolat, and Öztürk (2020) described the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds demonstrated excellent properties as photosensitizers due to their good fluorescence, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, highlighting their potential as Type II photosensitizers for treating cancer in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Structural and Computational Studies

Structural and computational analysis of compounds containing the 1,3,4-oxadiazole moiety offers insights into their reactivity and potential applications. Kumara et al. (2017) synthesized novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives and performed crystal structure studies, Hirshfeld surface analysis, and DFT calculations. These studies help in understanding the electronic properties and reactivity of such compounds, which can be crucial for designing drugs and materials with specific functions (Kumara et al., 2017).

Antimicrobial and Antifungal Agents

The antimicrobial and antifungal activities of compounds containing benzenesulfonamide and oxadiazole moieties have been explored due to their potential therapeutic applications. Ramaprasad et al. (2013) synthesized new oxadiazole derivatives as anti-inflammatory, analgesic, and antimicrobial agents, showing significant antibacterial and antifungal activities. These findings support the development of novel antimicrobial agents based on these structural motifs (Ramaprasad, Kalluraya, Kumar, & Mallya, 2013).